Ethyl 2-{[5-methoxy-4-(3-nitrophenoxy)-2-pyrimidinyl]sulfanyl}acetate

• IUPAC Name: ethyl 2-[5-methoxy-4-(3-nitrophenoxy)pyrimidin-2-yl]sulfanylacetate
• InChI: InChI=1S/C15H15N3O6S/c1-3-23-13(19)9-25-15-16-8-12(22-2)14(17-15)24-11-6-4-5-10(7-11)18(20)21/h4-8H,3,9H2,1-2H3
• InChI Key: YMQVOQRNZOIUCX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC=C(C(=N1)OC2=CC=CC(=C2)[N+](=O)[O-])OC
• Molecular Formula: C15H15N3O6S
• Molecular Weight: 365.4 g/mol
• CAS No.: 338423-44-2

Description

Ethyl 2-{[5-methoxy-4-(3-nitrophenoxy)-2-pyrimidinyl]sulfanyl}acetate is a chemical compound with the CAS Number: 338423-44-2. It has a molecular weight of 365.37 and its IUPAC name is ethyl {[5-methoxy-4-(3-nitrophenoxy)-2-pyrimidinyl]sulfanyl}acetate. The compound is in solid form.

Molecular Structure Analysis

The Inchi Code for this compound is 1S/C15H15N3O6S/c1-3-23-13(19)9-25-15-16-8-12(22-2)14(17-15)24-11-6-4-5-10(7-11)18(20)21/h4-8H,3,9H2,1-2H3. This code provides a standard way to encode the compound’s molecular structure and formula.

Scientific Research Applications

Chemical Synthesis and Reactions

• Research has explored the synthesis of highly substituted thienothiopyrans through L-proline-catalyzed three-component reactions, involving the creation of three new stereocenters with complete diastereoselectivity. This methodology could be applicable to the synthesis and modification of Ethyl 2-{[5-methoxy-4-(3-nitrophenoxy)-2-pyrimidinyl]sulfanyl}acetate for specific research purposes (Indumathi, Perumal, & Menéndez, 2010).

• Studies on heterocyclic compounds have demonstrated the synthesis and tautomerism of compounds like 2-hydroxypyrazolo[1,5-a]pyridine, achieved through reactions involving ethyl pyridylacetate. These studies provide insights into the chemical behavior and potential transformations of this compound under various conditions (Ochi, Miyasaka, Kanada, & Arakawa, 1976).

Potential Applications in Organic Chemistry

• The synthesis of 5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one derivatives from reactions involving 2-aminothiazoles suggests a potential pathway for generating novel compounds with this compound, which may have applications in organic chemistry and drug development (Veretennikov & Pavlov, 2013).

• Research into the synthesis of 2-(p-nitrophenoxy)ethylamine derivatives illustrates the versatility of compounds containing nitrophenoxy groups in chemical synthesis. This research could inform the development of novel reactions and applications for this compound (Knipe, Sridhar, & Lound-Keast, 1977).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H312, and H332, which indicate that it is harmful if swallowed, in contact with skin, or if inhaled. The precautionary statements include P261, P264, P270, P271, P280, P301 + P312 + P330, P302 + P352 + P312, P304 + P340 + P312, P363, P402 + P404, and P501. These statements provide guidance on how to handle and store the compound safely.